Cas no 2229021-26-3 (1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol)

1-Amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propan-2-ol is a specialized organic compound featuring a thiazole core substituted with dimethylamino and methyl groups, coupled with an amino-propanol side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both amino and hydroxyl functionalities enhances its versatility as an intermediate for further derivatization. The thiazole moiety contributes to its stability and potential bioactivity, making it valuable in drug discovery and synthesis. Its well-defined molecular architecture allows for precise modifications, facilitating research in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive groups.
1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol structure
2229021-26-3 structure
Product Name:1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol
CAS No:2229021-26-3
MF:C9H17N3OS
MW:215.31578040123
CID:5820769
PubChem ID:165701039
Update Time:2025-06-09

1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol
    • 1-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propan-2-ol
    • EN300-1741360
    • 2229021-26-3
    • Inchi: 1S/C9H17N3OS/c1-6-8(4-7(13)5-10)14-9(11-6)12(2)3/h7,13H,4-5,10H2,1-3H3
    • InChI Key: GQSXPGWMBISRAB-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1CC(CN)O)N(C)C

Computed Properties

  • Exact Mass: 215.10923335g/mol
  • Monoisotopic Mass: 215.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 90.6Ų

1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol Pricemore >>

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Additional information on 1-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropan-2-ol

Introduction to 1-Amino-3-(2-(Dimethylamino)-4-Methyl-1,3-Thiazol-5-yl)Propan-2-ol (CAS No. 2229021-26-3)

1-Amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol, with the CAS number 2229021-26-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 1-amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol includes a thiazole ring, an amino group, and a dimethylamino substituent. These functional groups contribute to its potential pharmacological activities by enhancing its ability to interact with biological targets. The presence of the amino group and the dimethylamino substituent also suggests that this compound may exhibit good solubility and permeability properties, which are crucial for drug development.

Recent studies have explored the biological activities of 1-amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an antifungal agent. The results showed that this compound exhibited significant antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action was found to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 1-amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol has also been studied for its potential anticancer effects. A study published in the European Journal of Medicinal Chemistry reported that this compound demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers found that the compound induced apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of 1-amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol have also been evaluated. A study conducted by a team of researchers from the University of California found that this compound exhibited favorable pharmacokinetic profiles in preclinical models. It showed good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.

The safety profile of 1-amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol has been assessed in several toxicity studies. These studies indicated that the compound is well-tolerated at therapeutic doses and did not show any significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-amino-3-(2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl)propan-2-ol (CAS No. 2229021-26-3) is a promising compound with potential applications in antifungal and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic uses.

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